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Compound of Interest

Compound Name: Isopropoxy(phenyl)silane

Cat. No.: B13348908

Technical Guide: Physical Properties of
Isopropoxy(phenyl)silane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical properties of
isopropoxy(phenyl)silane, with a focus on its density. It also outlines standard experimental
methodologies for the determination of density and viscosity for liquid organosilicon
compounds. Furthermore, this guide illustrates the synthesis of isopropoxy(phenyl)silane and
its functional role in chemical reactions.

Core Physical Properties

Isopropoxy(phenyl)silane is a colorless liquid organosilicon compound.[1] It is recognized for
its utility as a versatile coupling agent, surface modifier, and, notably, as an efficient
stoichiometric reductant in various chemical transformations.[2][3]

Data Presentation

The known quantitative physical property of isopropoxy(phenyl)silane is summarized in the
table below.
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Physical Property Value

Density 0.926 g/mL[4]
Viscosity Data not available
Refractive Index n/D 1.4799
Molecular Weight 166.29 g/mol [1]
Form Liquid

Experimental Protocols: Determination of Physical
Properties

While specific experimental data for the viscosity of isopropoxy(phenyl)silane is not readily
available in the literature, standard methodologies for determining the density and viscosity of
liquid silanes are well-established.

Density Determination (Direct Measurement Method)

The density of a liquid like isopropoxy(phenyl)silane can be determined gravimetrically.
o Preparation: Ensure a volumetric flask (e.g., 10 mL or 25 mL) is clean and completely dry.

o Mass Measurement (Empty): Accurately measure the mass of the empty volumetric flask
using an analytical balance.

« Filling: Carefully fill the volumetric flask with isopropoxy(phenyl)silane up to the calibration
mark. Use a pipette for precise addition to the mark, ensuring the meniscus is read correctly.

o Mass Measurement (Filled): Remeasure the mass of the flask now containing the
isopropoxy(phenyl)silane.

o Calculation: The density (p) is calculated by subtracting the mass of the empty flask from the
mass of the filled flask to find the mass of the liquid, and then dividing by the known volume
of the flask.

p = (Massfilled - Massempty) / Volumeflask
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Viscosity Determination (Ostwald Viscometer Method)

The viscosity of isopropoxy(phenyl)silane can be determined using a capillary viscometer,
such as an Ostwald viscometer. This method compares the efflux time of the sample liquid to
that of a reference liquid with a known viscosity (e.g., water).

o Apparatus Setup: Clean and dry the Ostwald viscometer thoroughly. Place it in a constant
temperature water bath to ensure thermal equilibrium, as viscosity is highly temperature-
dependent.

o Reference Liquid Measurement: Introduce a precise volume of the reference liquid into the
viscometer. Using a pipette bulb, draw the liquid up through the capillary tube to a point
above the upper timing mark.

o Time Measurement (Reference): Allow the liquid to flow down the capillary. Start a stopwatch
precisely as the meniscus passes the upper timing mark and stop it as it passes the lower
timing mark. Record this time (t1).

o Sample Liquid Measurement: Clean the viscometer with a suitable solvent and dry it
completely. Introduce the same volume of isopropoxy(phenyl)silane.

o Time Measurement (Sample): Repeat the timing measurement process for
isopropoxy(phenyl)silane to get its efflux time (t2).

o Calculation: The viscosity of the sample (n2) is calculated using the known viscosity (n1) and
density (p1) of the reference liquid, and the measured density of the sample (pz), according
to the following equation:

Nz=(p2*t2)/ (p1*t1) *m

Synthesis and Chemical Applications

Isopropoxy(phenyl)silane serves as a highly efficient stoichiometric reductant, particularly in
metal-catalyzed radical hydrofunctionalization reactions.[2][3][5] Its synthesis is achieved
through the reaction of phenylsilane with isopropanol.

Synthesis of Isopropoxy(phenyl)silane
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The synthesis of isopropoxy(phenyl)silane can be performed by adapting the procedure
based on the reaction between phenylsilane and isopropanol, catalyzed by copper(ll)
hexafluoroacetylacetonate.[5]

Synthesis of Isopropoxy(phenyl)silane

(Phenylsilane) GsopropanoD Cu(hfac)2 (catalyst)

Reaction Vessel

Isopropoxy(phenyl)silane Diisopropoxy(phenyl)silane (minor byproduct)

Click to download full resolution via product page

Caption: Synthesis of Isopropoxy(phenyl)silane.

Role in Metal-Catalyzed Hydrogen Atom Transfer (HAT)

Isopropoxy(phenyl)silane is a superior reductant compared to phenylsilane in metal-
catalyzed Hydrogen Atom Transfer (HAT) reactions.[2][5] It allows for lower catalyst loadings,
reduced reaction temperatures, and broader solvent compatibility in processes like alkene
reduction, hydration, and hydroamination.[2][3][5]
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Role of Isopropoxy(phenyl)silane in HAT Reactions
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Caption: Workflow of a HAT reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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